Cas no 787-57-5 (2-Nitro-4-(trifluoromethoxy)acetanilide)

• Product Name: 2-Nitro-4-(trifluoromethoxy)acetanilide
• CAS No: 787-57-5
• MF: C₉H₇F₃N₂O₄
• MW: 264.158092737198
• MDL: MFCD00052324
• CID: 548077
• PubChem ID: 2775771
• Update Time: 2025-05-20

2-Nitro-4-(trifluoromethoxy)acetanilide Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[2-nitro-4-(trifluoromethoxy)phenyl]-
• 2-NITRO-4-(TRIFLUOROMETHOXY)ACETANILIDE
• N-[2-nitro-4-(trifluoromethoxy)phenyl]acetamide
• 2-nitro-4-trifluoromethoxyacetylaniline
• 2-nitro-4-trifluoromethoxy-N-acetylaniline
• 3-Nitro-4-acetylamino-phenyl-trifluormethyl-ether
• 4-trifluoromethoxy-2-nitroacetanilide
• N-(2-nitro-4-trifluoromethoxy-phenyl)-acetamide
• SR-01000639293-1
• DTXSID40379686
• CCG-49867
• SCHEMBL3483129
• N-(2-Nitro-4-(trifluoromethoxy)phenyl)acetamide
• FT-0613158
• 2'-Nitro-4'-(trifluoromethoxy)acetanilide
• 787-57-5
• AKOS015907724
• UCLBQTSVYJDQRU-UHFFFAOYSA-N
• MFCD00052324
• A839486
• MixCom1_000277
• CS-0319423
• Maybridge1_000145
• PS-6694
• N-[2-Nitro-4-(trifluoromethoxy)phenyl]acetamide, 2-(Acetylamino)-5-(trifluoromethoxy)nitrobenzene
• 2-Nitro-4-(trifluoromethoxy)acetanilide

• MDL： MFCD00052324
• Inchi： 1S/C9H7F3N2O4/c1-5(15)13-7-3-2-6(18-9(10,11)12)4-8(7)14(16)17/h2-4H,1H3,(H,13,15)
• InChI Key： UCLBQTSVYJDQRU-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C=1)[N+](=O)[O-])NC(C)=O)(F)F

Computed Properties

• Exact Mass: 264.03600
• Monoisotopic Mass: 264.03579120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 94-96°C
• PSA: 84.15000
• LogP: 3.04800
• Solubility: Not determined

2-Nitro-4-(trifluoromethoxy)acetanilide Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Nitro-4-(trifluoromethoxy)acetanilide

2-Nitro-4-(Trifluoromethoxy)Acetanilide: A Comprehensive Overview

2-Nitro-4-(Trifluoromethoxy)Acetanilide, also known by its CAS number 787-57-5, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a nitro group attached to a benzene ring and a trifluoromethoxy substituent. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 2-Nitro-4-(Trifluoromethoxy)Acetanilide involves a series of carefully controlled reactions. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining product quality. This approach not only enhances efficiency but also reduces environmental impact, aligning with current trends toward sustainable chemistry.

One of the most notable applications of this compound is in the development of advanced materials. Its electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent breakthroughs in this area have demonstrated how the compound's structure can be tailored to enhance device performance. For example, studies have shown that incorporating 2-Nitro-4-(Trifluoromethoxy)Acetanilide into polymer blends can significantly improve charge transport characteristics.

In addition to its role in materials science, this compound has also found applications in pharmacology. Its ability to interact with biological systems has been explored in drug design studies. Researchers have investigated its potential as a lead compound for developing new therapeutic agents, particularly in the treatment of neurodegenerative diseases. The trifluoromethoxy group, in particular, has been identified as a key feature that contributes to its bioactivity.

The environmental impact of 2-Nitro-4-(Trifluoromethoxy)Acetanilide has also been a topic of recent research. Studies have examined its biodegradation pathways and toxicity profiles. Results indicate that under certain conditions, the compound can undergo rapid degradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects and ensure safe handling practices.

Looking ahead, the future of 2-Nitro-4-(Trifluoromethoxy)Acetanilide lies in its potential for innovation across multiple disciplines. Its versatile structure offers opportunities for customization in both materials and pharmaceutical applications. As research continues to uncover new insights into its properties and behaviors, this compound is poised to play an increasingly important role in advancing modern science and technology.